Cas no 1704165-43-4 (4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine)

• Product Name: 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine
• CAS No: 1704165-43-4
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• CID: 5710683
• PubChem ID: 145709274
• Update Time: 2025-10-29

4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine
• EN300-1106618
• 1704165-43-4

• Inchi： 1S/C7H9Cl2N3/c1-5(2-8)3-12-4-6(9)7(10)11-12/h2,4H,3H2,1H3,(H2,10,11)/b5-2+
• InChI Key： XDEFCPZTGZLADC-GORDUTHDSA-N
• SMILES： ClC1C(N)=NN(C=1)C/C(=C/Cl)/C

Computed Properties

• Exact Mass: 205.0173527g/mol
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine

Introduction to 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine (CAS No. 1704165-43-4)

4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine, also known by its CAS number 1704165-43-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a chlorinated alkyl group and a chlorine atom. The presence of these functional groups imparts specific chemical and biological properties to the molecule. Recent studies have highlighted the importance of such substitutions in modulating the pharmacological activities of pyrazole derivatives.

In terms of synthesis, 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 3-amino-pyrazole with an appropriate chlorinated alkyl halide in the presence of a base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against several viral strains, including influenza and herpes simplex viruses. These findings suggest that 4-Chloro-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazol-3-amine could be a valuable lead compound for the development of new therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-1-(3-chloro-2-methylprop-2-en-yi)-1H-pyrazol--3-amine in treating inflammatory diseases and viral infections. Preliminary results have been promising, with the compound showing good tolerability and pharmacokinetic profiles in animal models. These studies are crucial for advancing our understanding of the therapeutic potential of this compound and for guiding its future development.

Beyond its direct therapeutic applications, 4-Chloro--1-(3-chloro--2-methylprop--2-en--yli)--1H-pyrazol--3--amine has also been used as a building block in combinatorial chemistry to synthesize novel compounds with enhanced biological activities. Its versatility as a synthetic intermediate has led to the discovery of several new derivatives with improved pharmacological properties.

In conclusion, 4-Chloro- strong > - 1 - ( 3 - chlor o - 2 - methylpr op - 2 - en - 1 - yl) - 1 H - pyra z ol - 3 - amine (CAS No. 1704165 - 43 - 4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.